O(1),O(3)-BIS(ETHOXYCARBONYLMETHYL)-O(2),O(4)-DIMETHYL-P-TERT-BUTYLCALIX[4]ARENE
O(1),O(3)-BIS(ETHOXYCARBONYLMETHYL)-O(2),O(4)-DIMETHYL-P-TERT-BUTYLCALIX[4]ARENE
Brand Name:
Vulcanchem
CAS No.:
149775-71-3
VCID:
VC0136472
InChI:
InChI=1S/C54H72O8/c1-17-59-45(55)31-61-49-37-19-33-23-41(51(3,4)5)25-35(47(33)57-15)21-39-29-44(54(12,13)14)30-40(50(39)62-32-46(56)60-18-2)22-36-26-42(52(6,7)8)24-34(48(36)58-16)20-38(49)28-43(27-37)53(9,10)11/h23-30H,17-22,31-32H2,1-16H3
SMILES:
CCOC(=O)COC1=C2CC3=CC(=CC(=C3OC)CC4=C(C(=CC(=C4)C(C)(C)C)CC5=C(C(=CC(=C5)C(C)(C)C)CC1=CC(=C2)C(C)(C)C)OC)OCC(=O)OCC)C(C)(C)C
Molecular Formula:
C54H72O8
Molecular Weight:
849.162
O(1),O(3)-BIS(ETHOXYCARBONYLMETHYL)-O(2),O(4)-DIMETHYL-P-TERT-BUTYLCALIX[4]ARENE
CAS No.: 149775-71-3
Main Products
VCID: VC0136472
Molecular Formula: C54H72O8
Molecular Weight: 849.162
CAS No. | 149775-71-3 |
---|---|
Product Name | O(1),O(3)-BIS(ETHOXYCARBONYLMETHYL)-O(2),O(4)-DIMETHYL-P-TERT-BUTYLCALIX[4]ARENE |
Molecular Formula | C54H72O8 |
Molecular Weight | 849.162 |
Standard InChI | InChI=1S/C54H72O8/c1-17-59-45(55)31-61-49-37-19-33-23-41(51(3,4)5)25-35(47(33)57-15)21-39-29-44(54(12,13)14)30-40(50(39)62-32-46(56)60-18-2)22-36-26-42(52(6,7)8)24-34(48(36)58-16)20-38(49)28-43(27-37)53(9,10)11/h23-30H,17-22,31-32H2,1-16H3 |
Standard InChIKey | YKBOZEHACZIDBO-UHFFFAOYSA-N |
SMILES | CCOC(=O)COC1=C2CC3=CC(=CC(=C3OC)CC4=C(C(=CC(=C4)C(C)(C)C)CC5=C(C(=CC(=C5)C(C)(C)C)CC1=CC(=C2)C(C)(C)C)OC)OCC(=O)OCC)C(C)(C)C |
Synonyms | O(1),O(3)-BIS(ETHOXYCARBONYLMETHYL)-O(2),O(4)-DIMETHYL-P-TERT-BUTYLCALIX[4]ARENE |
Last Modified | Aug 20 2021 |
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